Cas no 930969-83-8 (5,6-dichloro-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide)

• Product name: 5,6-dichloro-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide
• CAS No: 930969-83-8
• MF: C₁₆H₁₀Cl₃N₃OS
• MW: 398.694098949432
• CID: 6327701
• PubChem ID: 7534780

5,6-dichloro-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6-DICHLORO-N-{5-[(4-CHLOROPHENYL)METHYL]-1,3-THIAZOL-2-YL}PYRIDINE-3-CARBOXAMIDE
• EN300-26611255
• 930969-83-8
• 5,6-dichloro-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide
• AKOS001373777

• Inchi： 1S/C16H10Cl3N3OS/c17-11-3-1-9(2-4-11)5-12-8-21-16(24-12)22-15(23)10-6-13(18)14(19)20-7-10/h1-4,6-8H,5H2,(H,21,22,23)
• InChI Key： WTTDSXDFBZKRAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=CN=C(NC(C2C=NC(=C(C=2)Cl)Cl)=O)S1

Computed Properties

• Exact Mass: 396.961016g/mol
• Monoisotopic Mass: 396.961016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 5,6-dichloro-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide

5,6-Dichloro-N-[5-[(4-Chlorophenyl)methyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 930969-83-8, commonly referred to as 5,6-dichloro-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its complex structure, which includes a pyridine ring substituted with dichloro groups and a thiazole moiety linked through an amide bond. The presence of multiple halogen atoms (chlorine) in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5,6-dichloro-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of new drugs targeting specific biological pathways. For instance, investigations into its ability to inhibit certain enzymes or modulate receptor activity have shown promising results. These findings underscore the importance of this compound in advancing therapeutic interventions for various diseases.

The synthesis of 5,6-dichloro-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the thiazole ring and subsequent coupling reactions to introduce the amide functionality. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has been reported to enhance the efficiency of this process.

In terms of applications, this compound has been studied for its potential in materials science as well. Its ability to form stable complexes with metal ions has led to explorations in catalysis and coordination chemistry. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

From an environmental perspective, understanding the behavior of 5,6-dichloro-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide in different ecosystems is crucial. Recent research has focused on its degradation pathways under various environmental conditions, such as soil and aquatic environments. These studies aim to assess its potential impact on ecosystems and guide sustainable practices for its use and disposal.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm its structure and purity. These methods provide critical insights into the molecular arrangement and functional groups present in the compound.

In conclusion, 5,6-dichloro-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]pyridine-3-carboxamide is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an area of active research interest. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in both academic and industrial settings.